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Compound of Interest

Compound Name: Prisotinol
CAS No.: 76906-79-1
Cat. No.: B1208070

Get Quote

\ J

Prisotinol: Operational Safety & Disposal Protocol

Part 1: Executive Technical Summary

This guide establishes the standard operating procedure (SOP) for the handling and disposal
of Prisotinol (6-[2-(propan-2-ylamino)propyl]pyridin-3-ol).[1][2][3] While often structurally
compared to Pyritinol (a vitamin B6 analog), Prisotinol is a distinct pharmacological entity
(CAS 76906-79-1).[1][2][3]

As a bioactive pyridine derivative used in psychopharmacological research, Prisotinol must be
managed as a High-Potency Active Pharmaceutical Ingredient (HP-API) until specific
toxicological clearance is granted.[1][2][3] The primary risk drivers are its potential neuroactivity
and environmental persistence if leached into waterways.[2][3]

Core Directive:Do not dispose of Prisotinol via sanitary sewer systems. All waste streams
must be routed for high-temperature incineration to ensure complete thermal destruction of the
pyridine pharmacophore.[3]
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Part 2: Chemical Identity & Physicochemical
Properties

Understanding the chemical structure is the first step in effective waste segregation.[2][3]
Prisotinol contains a basic secondary amine and a phenolic hydroxyl group, making it pH-
sensitive and prone to oxidation.[2][3]

Property Data Specification Operational Implication

Official shipping/manifest

Chemical Name Prisotinol
name.
CAS Registry 76906-79-1 Use for waste profiling.[1][2][3]
6-[2-(propan-2- Defines chemical compatibility.
IUPAC Name [ ?p P o P Y
ylamino)propyl]pyridin-3-ol [11121[3]
Nitrogen-rich; NOx generation
Formula C11H1sN20 )
upon combustion.[1][2][3]
) Low MW facilitates potential
Molecular Weight 194.27 g/mol

skin absorption.[2][3]

) ) Use ethanol or dilute acetic
- Soluble in alcohols, dilute )
Solubility ) acid for surface
acids.[2][3] o
decontamination.[2][3]

_ _ o Amphoteric nature; avoid
) Basic (Amine) & Acidic o ) )
pKa (Predicted) mixing with strong acids or

(Phenol) )
bases in waste.[1][2][3]

Part 3: Handling & Safety Causality

Why we do what we do: Safety protocols are not arbitrary rules; they are responses to
molecular behavior.[2][3]

Personal Protective Equipment (PPE)

o Respiratory Protection: Prisotinol is typically handled as a solid powder.[2][3] Due to its
potential central nervous system (CNS) activity, inhalation of dust must be prevented.[2][3][4]
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o Requirement: N95/P2 respirator minimum; P100/P3 recommended for weighing
operations outside a fume hood.[2][3]

o Dermal Protection: The lipophilic nature of the isopropylamine chain suggests potential for
transdermal absorption.[2][3]

o Requirement: Nitrile gloves (minimum 0.11 mm thickness).[1][2][3] Double-gloving is
recommended during solution preparation.[1][2][3]

Operational Stability

» Oxidation Risk: The phenolic moiety (pyridin-3-ol) is susceptible to oxidation, which can
produce quinone-like degradation products.[1][2][3]

o Protocol: Store under inert atmosphere (Nitrogen/Argon) if possible.[1][2][3] Keep waste
containers tightly sealed to prevent "browning" or degradation that could complicate
chemical analysis during waste profiling.[2][3]

Part 4: Disposal & Waste Management Procedures

This section outlines the self-validating disposal workflow. Adherence to this prevents
regulatory violations (RCRA/EPA) and environmental contamination.[1][2][3]

Workflow A: Solid Waste (Pure Substance &
Contaminated Solids)

Applicability: Expired API, weighing boats, contaminated gloves, spill cleanup materials.[2]

o Segregation: Place all solid waste into a dedicated "High Hazard / API" waste container.[2][3]
Do not mix with general lab trash.

» Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) drum or jar.[1][2][3]
o Why HDPE? It is resistant to the basic amine functionality of Prisotinol.[2][3]

o Labeling: Label clearly: "Waste Prisotinol - Toxic Solid - Incinerate Only."

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://www.benchchem.com/product/b1208070/docs?utm_src=pdf-body#prisotinol-proper-disposal-procedures
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://www.benchchem.com/product/b1208070/docs?utm_src=pdf-body#prisotinol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Disposal Path: Route to a licensed hazardous waste facility for High-Temperature
Incineration.[2][3]

o Mechanism:[1][3][5][6][7] Incineration >1000°C ensures the cleavage of the pyridine ring,
converting the compound to COz, H20, and NOx (scrubbed).[1][2]

Workflow B: Liquid Waste (Mother Liquors & Solutions)

Applicability: Reaction mixtures, HPLC waste, dissolved stock solutions.[2]
e Solvent Compatibility Check:
o If dissolved in Methanol/Ethanol: Segregate into "Flammable Organic Waste."[2][3]

o If dissolved in Dichloromethane (DCM): Segregate into "Halogenated Organic Waste."[1]

[2]3]

o If in Agueous Buffer: Do not pour down the drain.[2][3] Segregate into "Aqueous Toxic
Waste."[2][3]

e pH Adjustment (Optional but Recommended): Ensure the waste stream is neutral (pH 6-8).
Prisotinol salts (formed with acids) are more soluble and easier to transport in liquid waste
without precipitating and clogging lines.[2][3]

o Disposal Path: Fuel Blending (for high BTU solvents) or Incineration.[2][3]

Workflow C: Decontamination of Surfaces
Applicability: Benchtop spills, balance cleaning.[2][3]

e Solubilization: Prisotinol is sparingly soluble in neutral water.[2][3] Use 70% Ethanol or a
mild acidic solution (1% Acetic Acid) to solubilize residues.[1][2][3]

e Wiping: Wipe the area with absorbent pads.[2][3]

o Disposal: Treat the used pads as Solid Waste (Workflow A). Do not throw in regular trash.

Part 5: Process Visualization
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The following diagram illustrates the decision logic for Prisotinol waste streams.

Chemical Deactivation
(Not Recommended for Bulk)

Prisotinol Waste Generated

Determine Physical State

’A Materia\)isolved

Solid Waste Ligquid Waste
(Powder, Gloves, Wipes) (Solutions, HPLC)

'

Identify Solvent Base

Pack in HDPE Drum /mer/BuﬁNeOH/DCM/EtOAc

@queous Stream Organlc Stream]

Do NOT Drain Dispose / Fuel Blending

FINAL DISPOSAL.:

High-Temp Incineration

Click to download full resolution via product page

Caption: Decision matrix for Prisotinol waste segregation. Note that aqueous streams must be
diverted to incineration, never sanitary sewer.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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